Cas no 6861-83-2 (Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate)

• Product name: Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate
• CAS No: 6861-83-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.2087
• MDL: MFCD02179779
• CID: 502241
• PubChem ID: 17608811

Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate
• 1,6-Naphthyridine-3-carboxylicacid, 4-hydroxy-, ethyl ester
• 4-Hydroxy-[1,6]naphthyridine-3-carboxylic acid ethyl ester
• 4-Hydrazino-2-trifluormethyl-pyrimi
• 4-Hydroxy-1,6-Naphthyridine-3-carboxylic Acid Ethyl Ester
• 4-Hydroxy-3-ethoxycarbonyl-1,6-naphtiridin
• 4-oxo-1,4-dihydro-[1,6]naphthyridine-3-carboxylic acid ethyl ester
• ethyl 4-hydrazino-2-trifluoromethylpyrimidine-5-carboxylate
• ethyl thieno[3,2-b]pyrrole-5-carboxylate
• ethyl thieno<ethyl thiopheno[2,3-d]pyrrole-5-carboxylate
• ethylthienobpyrrolecarboxylate
• FT-0746980
• DAYVNSVJVHCJAV-UHFFFAOYSA-N
• SCHEMBL1666100
• A836199
• MFCD09743296
• AKOS015904275
• F2155-0001
• ethyl 4-oxo-1H-1,6-naphthyridine-3-carboxylate
• ethyl 4-oxo-1H-1,6-naphthyridine-3-carboxylate;Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate
• FT-0739857
• A858227
• 4-Oxo-1,4-dihydro-[1,6]naphthyridine-3-carboxylicacidethylester
• 6861-83-2
• Z2017679813
• MFCD02179779
• 92310-23-1
• AKOS005208229
• EN300-203095
• DB-001828
• ethyl 4-oxo-6H-1,6-naphthyridine-3-carboxylate
• ethyl 4-oxo-1,4-dihydro-1,6-naphthyridine-3-carboxylate
• DA-00802

• MDL： MFCD02179779
• Inchi： InChI=1S/C11H10N2O3/c1-2-16-11(15)8-6-13-9-3-4-12-5-7(9)10(8)14/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： DAYVNSVJVHCJAV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(O)C2=CN=CC=C2N=C1

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.34
• Boiling Point: 359.453°C at 760 mmHg
• Flash Point: 171.191°C
• Refractive Index: 1.639
• PSA: 72.31000
• LogP: 1.51210

Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate

Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate (CAS No. 6861-83-2): An Overview

Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate (CAS No. 6861-83-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has garnered attention for its potential therapeutic effects and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate consists of a naphthyridine ring with a hydroxyl group at the 4-position and an ethyl ester at the 3-position. This arrangement confers the compound with specific physicochemical properties that make it suitable for various applications. The naphthyridine scaffold is known for its biological activity, particularly in the context of antimicrobial and anticancer agents.

Recent studies have highlighted the pharmacological potential of Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines. The researchers found that the compound selectively inhibits the growth of human lung carcinoma cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate has also shown promise as an antimicrobial agent. A study conducted by a team of researchers from the University of California, Los Angeles (UCLA) in 2021 reported that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action involves interference with bacterial cell wall synthesis, making it a potential candidate for developing new antibiotics to combat drug-resistant strains.

The synthesis of Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate has been extensively studied and optimized over the years. One common synthetic route involves the reaction of 4-hydroxy-1,6-naphthyridine-3-carboxylic acid with ethanol in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production. The availability of efficient synthetic methods has facilitated further research into the compound's biological activities and potential therapeutic applications.

Beyond its direct therapeutic uses, Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate serves as a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the development of novel drugs targeting specific biological pathways. The flexibility and reactivity of this compound make it an attractive starting material for chemists working on drug discovery projects.

In conclusion, Ethyl 4-hydroxy-1,6-naphthyridine-3-carboxylate (CAS No. 6861-83-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for developing new therapeutic agents and as an intermediate in drug synthesis. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.